Cas no 1858167-64-2 (1-(2,2-Dimethylmorpholin-4-yl)-3-fluoropropan-2-ol)

• Product Name: 1-(2,2-Dimethylmorpholin-4-yl)-3-fluoropropan-2-ol
• CAS No: 1858167-64-2
• MF: C₉H₁₈FNO₂
• MW: 191.243126392365
• CID: 5737006
• PubChem ID: 131111232
• Update Time: 2025-10-31

1-(2,2-Dimethylmorpholin-4-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1858167-64-2
• EN300-1652723
• 1-(2,2-Dimethylmorpholin-4-yl)-3-fluoropropan-2-ol
• 4-Morpholineethanol, α-(fluoromethyl)-2,2-dimethyl-

• Inchi： 1S/C9H18FNO2/c1-9(2)7-11(3-4-13-9)6-8(12)5-10/h8,12H,3-7H2,1-2H3
• InChI Key： OSNAWGBNCUPUPX-UHFFFAOYSA-N
• SMILES： FCC(CN1CCOC(C)(C)C1)O

Computed Properties

• Exact Mass: 191.13215698g/mol
• Monoisotopic Mass: 191.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Boiling Point: 274.0±35.0 °C(Predicted)
• pka: 13.65±0.20(Predicted)

Additional information on 1-(2,2-Dimethylmorpholin-4-yl)-3-fluoropropan-2-ol

Chemical Profile of 1-(2,2-Dimethylmorpholin-4-yl)-3-fluoropropan-2-ol (CAS No. 1858167-64-2)

1-(2,2-Dimethylmorpholin-4-yl)-3-fluoropropan-2-ol, identified by its CAS number 1858167-64-2, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of morpholine derivatives, which are widely recognized for their role in medicinal chemistry as key structural motifs in drug development. The presence of a fluorine atom at the propyl chain and the dimethyl substitution on the morpholine ring imparts distinct electronic and steric characteristics, making this molecule a promising candidate for further exploration in synthetic chemistry and drug discovery.

The structure of 1-(2,2-Dimethylmorpholin-4-yl)-3-fluoropropan-2-ol features a morpholine backbone, which is a six-membered heterocyclic ring containing an oxygen atom and two nitrogen atoms. This core structure is further modified by the introduction of two methyl groups at the 2-position of the morpholine ring, enhancing its lipophilicity and potential for membrane interaction. Additionally, the fluorine substituent at the 3-position of the propyl chain introduces a polar, electron-withdrawing element that can influence both the reactivity and binding affinity of the molecule. Such structural features are often exploited in drug design to optimize pharmacokinetic properties such as solubility, metabolic stability, and target binding affinity.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate biological activity and improve pharmacological profiles. The fluorine atom in 1-(2,2-Dimethylmorpholin-4-yl)-3-fluoropropan-2-ol can enhance metabolic stability by preventing oxidative degradation and can also influence binding interactions with biological targets by altering electronic distributions. This has led to extensive research into fluorinated morpholine derivatives as potential candidates for treating various therapeutic indications. For instance, studies have shown that fluorinated analogs of morpholine-based compounds exhibit improved efficacy in inhibiting certain enzymes and receptors involved in inflammatory responses and neurological disorders.

The synthesis of 1-(2,2-Dimethylmorpholin-4-yl)-3-fluoropropan-2-ol involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Typically, the synthesis begins with the preparation of a fluorinated propyl halide, which is then reacted with a morpholine derivative under basic conditions to form the desired product. The dimethyl substitution on the morpholine ring is often introduced via nucleophilic substitution reactions or through protecting group strategies that prevent unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance reaction efficiency and selectivity.

One of the most compelling aspects of 1-(2,2-Dimethylmorpholin-4-yl)-3-fluoropropan-2-ol is its potential application in pharmaceutical research. The compound's unique structural features make it an attractive scaffold for designing novel therapeutic agents. Researchers have explored its derivatives as potential inhibitors of enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and cardiovascular disorders. Preliminary studies have demonstrated that certain analogs of this compound exhibit significant inhibitory activity against these targets, suggesting their therapeutic promise.

Furthermore, the fluorine-containing moiety in 1-(2,2-Dimethylmorpholin-4-yl)-3-fluoropropan-2-ol has been shown to enhance molecular interactions with biological targets by increasing binding affinity through hydrophobic interactions and dipole-dipole forces. This property is particularly valuable in drug design, where small changes in molecular structure can lead to significant improvements in pharmacological activity. Computational modeling studies have been instrumental in understanding these interactions at a molecular level, providing insights into how modifications can be made to optimize potency and selectivity.

The chemical properties of this compound also make it suitable for use as an intermediate in more complex synthetic schemes. Its reactivity allows for further functionalization through various chemical transformations, enabling chemists to explore diverse structural modifications. This flexibility is crucial in drug discovery pipelines, where rapid access to a wide range of analogs is essential for identifying lead compounds with optimal pharmacological profiles.

Recent advancements in analytical chemistry have facilitated detailed characterization of 1-(2,2-Dimethylmorpholin-4-yl)-3-fluoropropan-2-ol, providing insights into its physical and chemical behavior. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its identity. These analytical methods are critical for ensuring the purity and consistency of the compound during synthesis and subsequent applications.

The biological evaluation of 1-(2,2-Dimethylmorpholin-4-yl)-3-fluoropropan-2-ol has revealed intriguing properties that warrant further investigation. In vitro studies have shown that this compound exhibits moderate activity against certain disease-related targets, although additional research is needed to fully understand its mechanism of action. The combination of computational modeling with experimental validation has provided valuable insights into how structural modifications can fine-tune biological activity.

Looking ahead, the future prospects for 1-(2,2-Dimethylmorpholin-4-yll)-3-fluoropropan--(CAS No.)--64--(product name) are promising given its unique structural features and potential therapeutic applications. Continued research efforts are expected to yield new derivatives with enhanced pharmacological properties suitable for treating various diseases. Collaborative efforts between synthetic chemists, biologists, and pharmaceutical companies will be crucial in translating these findings into clinical applications.